Cas no 1861291-73-7 (3-(Azetidin-1-ylmethyl)-5-fluorobenzoic acid)

• Product Name: 3-(Azetidin-1-ylmethyl)-5-fluorobenzoic acid
• CAS No: 1861291-73-7
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 5275636
• Update Time: 2025-06-08

3-(Azetidin-1-ylmethyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Azetidin-1-ylmethyl)-5-fluorobenzoic acid

• Inchi： 1S/C11H12FNO2/c12-10-5-8(7-13-2-1-3-13)4-9(6-10)11(14)15/h4-6H,1-3,7H2,(H,14,15)
• InChI Key： IIPXDNDSOVSVIB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=CC(CN2CCC2)=C1

Additional information on 3-(Azetidin-1-ylmethyl)-5-fluorobenzoic acid

Comprehensive Overview of 3-(Azetidin-1-ylmethyl)-5-fluorobenzoic acid (CAS No. 1861291-73-7)

3-(Azetidin-1-ylmethyl)-5-fluorobenzoic acid (CAS No. 1861291-73-7) is a fluorinated benzoic acid derivative with a unique azetidine ring substitution. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery. The presence of both a fluorine atom and an azetidinylmethyl group makes it particularly interesting for modulating pharmacokinetic properties and enhancing target binding affinity.

In recent years, researchers have focused on fluorinated aromatic compounds like 3-(Azetidin-1-ylmethyl)-5-fluorobenzoic acid due to their ability to improve metabolic stability and membrane permeability. The azetidine moiety, a four-membered nitrogen-containing heterocycle, has become a hot topic in medicinal chemistry as it offers conformational rigidity while maintaining favorable physicochemical properties. This aligns with current trends in fragment-based drug design and the search for novel bioisosteres.

The synthesis of 1861291-73-7 typically involves multi-step organic transformations, with key steps including the introduction of the fluorine substituent and subsequent coupling with azetidine derivatives. Recent publications have highlighted innovative synthetic routes that improve yield and purity, addressing common challenges in heterocyclic chemistry. Analytical characterization of this compound typically employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography when crystalline forms are obtained.

From a therapeutic perspective, compounds containing both fluorobenzoic acid and azetidine scaffolds have shown promise in various applications. The pharmaceutical industry has shown particular interest in such structures for developing kinase inhibitors, GPCR modulators, and antimicrobial agents. The fluorine atom at the 5-position may influence electronic distribution and hydrogen bonding patterns, potentially enhancing interactions with biological targets.

Environmental and safety considerations for 3-(Azetidin-1-ylmethyl)-5-fluorobenzoic acid follow standard protocols for handling organic compounds. While not classified as hazardous under current regulations, proper laboratory practices including personal protective equipment are recommended during research use. The compound's stability under various conditions has been investigated, with most studies reporting good thermal stability at room temperature when stored properly.

The commercial availability of CAS 1861291-73-7 has increased in response to growing demand from pharmaceutical and academic researchers. Several specialty chemical suppliers now offer this compound in various quantities, with purity levels typically exceeding 95%. Pricing trends reflect the compound's complexity and the specialized expertise required for its synthesis, making it a valuable material for targeted research applications.

Future research directions for 3-(Azetidin-1-ylmethyl)-5-fluorobenzoic acid may explore its potential in drug delivery systems, given the increasing interest in targeted therapeutics and prodrug development. The combination of fluorine substitution and azetidine incorporation presents opportunities for creating novel drug candidates with improved ADME profiles. Additionally, computational chemistry approaches are being employed to predict new applications and optimize the compound's properties through structural modifications.

For researchers working with 1861291-73-7, proper analytical method development is crucial. Recent advancements in chromatographic techniques have enabled more precise quantification and impurity profiling of such complex molecules. The compound's UV absorption characteristics and mass spectral patterns have been documented in scientific literature, facilitating its identification in complex matrices.

Intellectual property landscapes surrounding azetidine-containing compounds and fluorinated benzoic acids continue to evolve, with several patents filed in recent years covering various derivatives and applications. While 3-(Azetidin-1-ylmethyl)-5-fluorobenzoic acid itself may not be patented, its incorporation into novel chemical entities has become an area of active patent activity, particularly in therapeutic areas such as oncology and CNS disorders.

In conclusion, 3-(Azetidin-1-ylmethyl)-5-fluorobenzoic acid (CAS No. 1861291-73-7) represents an important structural motif in modern medicinal chemistry. Its unique combination of fluorine substitution and azetidine incorporation offers multiple opportunities for drug discovery and development. As research into privileged structures and fragment-based design continues to advance, this compound and its derivatives are likely to play an increasingly significant role in the development of novel bioactive molecules.